Cas no 2228090-81-9 (2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic acid
• CAS No: 2228090-81-9
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5760845
• PubChem ID: 165661073
• Update Time: 2025-07-17

2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2228090-81-9
• EN300-1805389
• 2-amino-2-[1-(2-methoxy-2-methylpropyl)cyclopropyl]acetic acid
• 2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic acid

• Inchi： 1S/C10H19NO3/c1-9(2,14-3)6-10(4-5-10)7(11)8(12)13/h7H,4-6,11H2,1-3H3,(H,12,13)
• InChI Key： RCGLMKPHKRYIBY-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic acid

Professional Introduction to 2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic Acid (CAS No. 2228090-81-9)

2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic acid, with the CAS number 2228090-81-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic acid consists of a cyclopropyl ring substituted with an amino group and an acetic acid moiety, further modified by a branched isopropyl group carrying a methoxy substituent. This intricate arrangement not only contributes to its distinct chemical properties but also opens up diverse possibilities for its biological interactions. The presence of both polar and non-polar regions in its structure suggests potential applications in drug design, where balancing hydrophobic and hydrophilic interactions is crucial for achieving optimal pharmacokinetic profiles.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring cyclopropyl rings, due to their ability to modulate various biological pathways. The cyclopropyl group, in particular, is known for its stability and its capacity to engage in specific interactions with biological targets. Research has indicated that such structural motifs can enhance binding affinity and selectivity, making them valuable in the design of small-molecule inhibitors and agonists.

The acetic acid derivative portion of 2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic acid adds another layer of complexity to its pharmacological profile. Acetic acid derivatives are widely recognized for their role as intermediates in the synthesis of various bioactive molecules. They often serve as scaffolds for developing drugs that target metabolic pathways, inflammation, and other critical biological processes. The amino group further enhances the compound's versatility, allowing for modifications that can fine-tune its biological activity.

One of the most compelling aspects of 2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic acid is its potential as a building block for more complex drug candidates. The unique combination of functional groups within its structure provides a rich framework for chemical modifications, enabling researchers to explore a wide range of pharmacological targets. This flexibility is particularly valuable in the context of drug discovery, where the ability to tailor molecular properties can significantly impact the efficacy and safety of potential therapeutics.

Recent studies have begun to uncover the biological relevance of compounds with similar structural features to 2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic acid. For instance, research has demonstrated that cyclopropyl-containing molecules can interact with enzymes and receptors in novel ways, leading to unexpected pharmacological effects. These findings highlight the importance of exploring structurally diverse compounds and their potential applications in addressing unmet medical needs.

The methoxy-substituted isopropyl group in 2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic acid also contributes to its unique chemical behavior. Methoxy groups are known to influence both the electronic properties and steric environment of molecules, which can be leveraged to modulate their biological activity. In particular, methoxy-substituted alkanes have been shown to enhance solubility and metabolic stability, two critical factors in drug development.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules require advanced techniques and methodologies. The preparation of 2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic acid likely involves multi-step organic synthesis, including reactions such as nucleophilic substitution, reduction, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

The biological evaluation of 2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic acid is another critical aspect of its study. This involves testing the compound against various biological targets to assess its potency, selectivity, and toxicity profiles. High-throughput screening (HTS) technologies have become increasingly important in this process, allowing researchers to rapidly evaluate large libraries of compounds for their biological activity.

In conclusion, 2-amino-2-1-(2-methoxy-2-methylpropyl)cyclopropylacetic acid (CAS No. 2228090-81-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in developing innovative therapeutic strategies.